![molecular formula C17H17FN2O3S B6542945 N-cyclopropyl-2-[4-(2-fluorobenzenesulfonamido)phenyl]acetamide CAS No. 1070962-20-7](/img/structure/B6542945.png)
N-cyclopropyl-2-[4-(2-fluorobenzenesulfonamido)phenyl]acetamide
Description
“N-cyclopropyl-2-[4-(2-fluorobenzenesulfonamido)phenyl]acetamide” is a chemical compound with the molecular formula C17H17FN2O3S and a molecular weight of 348.39. It is related to the compound “N-Cyclopropyl-4-fluorobenzenesulfonamide” which has a CAS Number of 425654-95-1 .
Molecular Structure Analysis
The molecular structure of “N-cyclopropyl-2-[4-(2-fluorobenzenesulfonamido)phenyl]acetamide” can be analyzed based on its InChI Code: 1S/C9H10FNO2S/c10-7-1-5-9 (6-2-7)14 (12,13)11-8-3-4-8/h1-2,5-6,8,11H,3-4H2 . This code provides a standard way to encode the compound’s molecular structure and formula.Physical And Chemical Properties Analysis
“N-cyclopropyl-2-[4-(2-fluorobenzenesulfonamido)phenyl]acetamide” is a solid at room temperature. It has a molecular weight of 215.25 Da and a monoisotopic mass of 215.041626 Da . It has a density of 1.4±0.1 g/cm3, a boiling point of 325.0±44.0 °C at 760 mmHg, and a flash point of 150.4±28.4 °C .Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds, such as sulfonamide derivatives, are known to inhibit dihydrofolate reductase (dhfr) , an enzyme involved in the synthesis of nucleotides and thus DNA replication.
Mode of Action
Based on the known action of similar sulfonamide derivatives , it can be inferred that this compound might inhibit DHFR, thereby preventing the conversion of dihydrofolate to tetrahydrofolate, a crucial step in DNA synthesis.
Biochemical Pathways
If it acts similarly to other sulfonamide derivatives , it would affect the folate pathway, leading to a decrease in the production of nucleotides and subsequent inhibition of DNA replication.
Result of Action
If it acts similarly to other sulfonamide derivatives , it would lead to the inhibition of DNA synthesis, potentially causing cell cycle arrest and cell death.
properties
IUPAC Name |
N-cyclopropyl-2-[4-[(2-fluorophenyl)sulfonylamino]phenyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FN2O3S/c18-15-3-1-2-4-16(15)24(22,23)20-14-7-5-12(6-8-14)11-17(21)19-13-9-10-13/h1-8,13,20H,9-11H2,(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJJOLURWQLCQQW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)CC2=CC=C(C=C2)NS(=O)(=O)C3=CC=CC=C3F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopropyl-2-[4-(2-fluorobenzenesulfonamido)phenyl]acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N,N-dimethyl-2-[4-(2-methylpropanesulfonamido)phenyl]acetamide](/img/structure/B6542866.png)
![N,N-dimethyl-2-[4-(5-methylthiophene-2-sulfonamido)phenyl]acetamide](/img/structure/B6542868.png)
![2-[4-(2,5-dimethoxybenzenesulfonamido)phenyl]acetamide](/img/structure/B6542876.png)
![2-[4-(5-chlorothiophene-2-sulfonamido)phenyl]acetamide](/img/structure/B6542892.png)
![2-[4-(4-ethoxy-3-methylbenzenesulfonamido)phenyl]acetamide](/img/structure/B6542910.png)
![N-cyclopropyl-2-[4-(2,5-dimethoxybenzenesulfonamido)phenyl]acetamide](/img/structure/B6542924.png)
![N-cyclopropyl-2-[4-(thiophene-2-sulfonamido)phenyl]acetamide](/img/structure/B6542926.png)
![N-cyclopropyl-2-[4-(3,4-dimethoxybenzenesulfonamido)phenyl]acetamide](/img/structure/B6542934.png)
![N-cyclopropyl-2-[4-(2,4,6-trimethylbenzenesulfonamido)phenyl]acetamide](/img/structure/B6542950.png)
![N-cyclopropyl-2-[4-(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)phenyl]acetamide](/img/structure/B6542951.png)
![N-cyclopropyl-2-[4-(3-fluoro-4-methoxybenzenesulfonamido)phenyl]acetamide](/img/structure/B6542954.png)
![N-cyclopropyl-2-[4-(5,6,7,8-tetrahydronaphthalene-2-sulfonamido)phenyl]acetamide](/img/structure/B6542958.png)